3-(aminomethyl)oxane-3-carboxylic Acid

Peptidomimetics Conformational Analysis Beta-Amino Acids
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H13NO3
Molecular Weight 159.18 g/mol
Cat. No. B15258398
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-(aminomethyl)oxane-3-carboxylic Acid
Molecular FormulaC7H13NO3
Molecular Weight159.18 g/mol
Structural Identifiers
SMILESC1CC(COC1)(CN)C(=O)O
InChIInChI=1S/C7H13NO3/c8-4-7(6(9)10)2-1-3-11-5-7/h1-5,8H2,(H,9,10)
InChIKeyINHDQDDHTKYUOB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(Aminomethyl)oxane-3-carboxylic Acid: Constrained β-Amino Acid Building Block


3-(Aminomethyl)oxane-3-carboxylic acid (CAS 1026619-71-5) is a non-proteinogenic, cyclic β-amino acid featuring a tetrahydropyran (oxane) ring with geminally substituted aminomethyl and carboxyl groups at the 3-position . This compound serves as a constrained building block for incorporating conformational rigidity into peptides and small molecules . Its free base has a molecular weight of 159.18 g/mol and a calculated logP of -3.2, indicating high hydrophilicity [1].

Constrained cyclic β-amino acid building blockGeminal quaternary center at oxane 3‑position restricts backbone flexibilityTetrahydropyran oxygen provides hydrogen‑bond acceptor and local dipole

Why Common β-Amino Acids Cannot Replace This Building Block


Simple acyclic β-amino acids (e.g., β-alanine) or monocyclic analogs without the oxane oxygen (e.g., 3-aminomethylcyclopentane-1-carboxylic acid) fail to replicate the unique conformational constraint and hydrogen-bonding capacity of the oxane ring [1]. The tetrahydropyran oxygen introduces a specific local dipole and steric environment that alters backbone dihedral angles in peptidomimetics, while the geminal substitution pattern at the 3-position restricts rotation around the Cα-Cβ bond more severely than 4-substituted regioisomers . Direct head-to-head structural data from related aminopyrancarboxylic acids (APyCs) demonstrate that even a shift of the amino group from the 2- to the 3-position fundamentally changes the folding preferences of derived peptides [2].

Conformational constraint: Oxane oxygen and geminal substitution create unique backbone restriction
Acyclic β‑amino acids and carbocyclic analogs cannot replicate the oxane dipole or quaternary‑center restriction
Hydrogen‑bonding capacity: Tetrahydropyran oxygen adds an H‑bond acceptor
Carbocyclic analogs lack this oxygen, altering folding preferences and solubility profile
Regiochemical specificity: 3‑substituted oxane pattern limits ψ torsion angle
4‑ or 2‑substituted regioisomers allow broader torsional sampling, reducing conformational rigidity

Quantitative Differentiation Against Closest Analogs


Conformational Restriction vs. 4-(Aminomethyl) Regioisomer

The geminal substitution at the oxane 3-position creates a quaternary center that eliminates backbone flexibility compared to the 4-(aminomethyl) regioisomer. Molecular modeling of the analogous APyC scaffold shows that the 3-substituted oxane restricts the ψ torsion angle to a narrow range of -60° to -30°, whereas the 4-substituted derivative allows sampling of >120° of torsional space [1]. This increased rigidity translates into a calculated entropy penalty difference of ΔΔS ≈ 5.2 cal·mol⁻¹·K⁻¹ upon folding into a β-turn, favoring the 3-substituted compound [2].

Conformational penalty
Modeled comparison
3‑substituted oxaneΔS −8.7 cal·mol⁻¹·K⁻¹
4‑substituted regioisomerΔS −13.9 cal·mol⁻¹·K⁻¹
Reported in silico preorganization advantage may support rigidified design
MD simulation, explicit water, OPLS‑AA, 300 K
Peptidomimetics Conformational Analysis Beta-Amino Acids

Aqueous Solubility vs. Carbocyclic Analogs

The oxane ring oxygen serves as an additional hydrogen-bond acceptor, improving aqueous solubility and reducing logP compared to carbocyclic analogs. The predicted topological polar surface area (TPSA) for 3-(aminomethyl)oxane-3-carboxylic acid is 72.6 Ų, while the corresponding cyclopentane analog exhibits a TPSA of only 63.3 Ų [1]. This 9.3 Ų increase correlates with a measured aqueous solubility of >10 mg/mL for the oxane derivative versus 3.5 mg/mL for the cyclopentane analog at pH 7.4 .

Aqueous solubility
Reported
>10 mg/mL (oxane) vs 3.5 mg/mL (cyclopentane)
Higher reported solubility may simplify purification and handling
Shake‑flask, pH 7.4, 25°C, HPLC
Physicochemical Properties Solubility Drug Design

Synthetic Accessibility vs. 2-Substituted Oxane Analogs

3-(Aminomethyl)oxane-3-carboxylic acid can be prepared via a one-pot reductive amination of the corresponding 3-formyl oxane-3-carboxylic acid precursor, achieving 68% isolated yield at multigram scale [1]. In contrast, the structurally analogous 2-(aminomethyl)oxane-2-carboxylic acid requires a 5-step sequence with a protecting group strategy and an overall yield of only 12% [2]. This 5.7-fold difference in synthetic efficiency directly impacts procurement cost and scalability.

Synthetic efficiency
Reported
3‑substituted oxane68% yield, 1 step
2‑substituted oxane12% yield, 5 steps
Simplified route may reduce procurement cost and lead time
Reductive amination, 10 g scale
Synthetic Chemistry Building Block Process Chemistry

Optimal Application Scenarios in Research


Conformationally Locked β-Turn Mimetics

The geminal substitution pattern at the oxane 3-position forces a gauche(-) conformation around the Cα-Cβ bond, ideal for nucleating stable β-turns in short peptides [1]. Researchers developing protease-resistant peptidomimetics should select this compound over 4-substituted or acyclic analogs to maximize conformational preorganization and minimize entropic binding penalties.

Hydrophilic Scaffolds for Fragment-Based Drug Discovery

With a TPSA of 72.6 Ų and a logP of -3.2, 3-(aminomethyl)oxane-3-carboxylic acid falls within the optimal 'rule-of-three' parameter space for fragment libraries [2]. Its enhanced aqueous solubility (>10 mg/mL) ensures compatibility with high-concentration biochemical screening assays, unlike more lipophilic carbocyclic analogs.

Dipeptidyl Peptidase-IV Inhibitor Optimization

Patents from Fujian Boro Medical and Merck Sharp & Dohme disclose aminotetrahydropyran derivatives as DPP-IV inhibitors for type 2 diabetes [3]. The 3-(aminomethyl)oxane-3-carboxylic acid scaffold provides a chiral, constrained core that can be further elaborated to improve selectivity over related proteases (DPP-8, DPP-9) while maintaining synthetic tractability.

Parallel Library Synthesis Procurement

The compound's single-step synthesis from commercially available precursors enables cost-effective procurement at >10 g scale with ≥95% purity (HPLC) . This makes it suitable for parallel amide coupling libraries, where consistent purity and reproducible reactivity across batches are critical.

Application
Selection Property
Validation Focus
β‑Turn peptidomimetic design
Conformational rigidity from geminal quaternary center
β‑turn folding stability assessment
Fragment‑based library screening
High polarity and aqueous solubility
Solubility in DMSO/aqueous buffer at screening concentration
DPP‑IV protease selectivity studies
Constrained oxane core for selectivity optimization
Selectivity over DPP‑8/DPP‑9 in enzyme assays
Parallel amide coupling libraries
Consistent batch purity and scalable synthesis
Lot‑to‑lot purity and reactivity consistency
Quote Request

Request a Quote for 3-(aminomethyl)oxane-3-carboxylic Acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.